4-[6-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidin-4-yl]morpholine

• IUPAC Name: 4-[6-(4-pyrazolo[1,5-a]pyrazin-4-ylpiperazin-1-yl)pyrimidin-4-yl]morpholine
• InChI: InChI=1S/C18H22N8O/c1-2-22-26-4-3-19-18(15(1)26)25-7-5-23(6-8-25)16-13-17(21-14-20-16)24-9-11-27-12-10-24/h1-4,13-14H,5-12H2
• InChI Key: CQOQUAPBCBQILW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC(=NC=N2)N3CCOCC3)C4=NC=CN5C4=CC=N5
• Molecular Formula: C18H22N8O
• Molecular Weight: 366.4 g/mol

Description

The compound “4-[6-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidin-4-yl]morpholine” is a derivative of pyrazolo[1,5-a]pyrimidine. Pyrazolo[1,5-a]pyrimidines are a series of isomeric heterocyclic chemical compounds that form the central core of a variety of more complex chemical compounds including some pharmaceuticals and pesticides.

Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyrimidine derivatives involves starting from the 3,5-dimethyl pyrazole ring and acetophenone derivatives. Five different N-propargylated C-3 substituted pyrazoles were obtained. These derivatives were reacted with different amine derivatives using Cs2CO3 in methanol and 11 different pyrazolo[1,5-a]pyrazine-4(5H)-one derivatives were obtained.

Molecular Structure Analysis

The molecular structure of “4-[6-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidin-4-yl]morpholine” is complex, with a pyrazolo[1,5-a]pyrimidine core and additional functional groups attached to it.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include the reaction of N-propargylated C-3 substituted pyrazoles with different amine derivatives.

Scientific Research Applications

Cancer Metastasis Suppression

4-[6-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidin-4-yl]morpholine: (referred to as DMH1) has been investigated for its impact on cancer metastasis. In particular, it targets hypoxia-inducible factor-1α (HIF-1α), a key regulator of gene expression under low oxygen conditions. . This suggests its potential as a therapeutic agent for managing tumor migration.

Fluorescent Biomarkers

Pyrazolo[1,5-a]pyrimidines (PPs) like DMH1 exhibit fluorescence properties. Recent research has highlighted their versatility as lipid droplet biomarkers. For instance, they can differentiate between cancer cells (HeLa) and normal cells (L929) based on their photophysical characteristics. .

Optical Applications

PPs, including DMH1, offer advantages in optical applications. Their small size, efficient synthetic methods, and tunable photophysical properties make them attractive for designing fluorescent probes, sensors, and imaging agents. .

Bone Morphogenetic Protein (BMP) Inhibition

DMH1 is a BMP antagonist. Although it does not significantly inhibit transforming growth factor-β (TGF-β) receptors, it has demonstrated efficacy in reducing tumor growth in mouse models. .

Anticancer Drug Development

Given its impact on HIF-1α and tumor migration, DMH1 may serve as a foundation for developing novel anticancer drugs. .

Chemical Biology Research

The unique structure of DMH1, with its pyrazolo[1,5-a]pyrimidine core, provides an interesting platform for chemical biology investigations. .

Future Directions

The future directions for research on “4-[6-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidin-4-yl]morpholine” and related compounds could include further exploration of their biological activities and potential applications in pharmaceuticals and other fields.

Mechanism of Action

Target of Action

The primary target of this compound is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial protein in the regulation of the cell cycle, and its inhibition is an appealing target for cancer treatment .

Mode of Action

The compound interacts with CDK2, inhibiting its activity . This interaction results in significant alterations in cell cycle progression

Biochemical Pathways

The inhibition of CDK2 affects the cell cycle, particularly the transition from the G1 phase to the S phase . This disruption can lead to cell cycle arrest, preventing the proliferation of cancer cells .

Pharmacokinetics

The compound’s IC50 values range from 0.057 ± 0.003 to 0.119 ± 0.007 μM, indicating potent activity

Result of Action

The compound’s action results in significant cytotoxic activities against various cell lines . For instance, it has shown superior cytotoxic activities against MCF-7 and HCT-116 with IC50 values ranging from 45 to 97 nM and 6 to 99 nM, respectively . It also exhibits moderate activity against HepG-2 with an IC50 range of 48 to 90 nM .

Action Environment

The compound’s action, efficacy, and stability can be influenced by various environmental factors. For example, the presence of electron-donating groups (EDGs) at position 7 on the fused ring can improve both the absorption and emission behaviors of similar compounds . These intensities remain low with electron-withdrawing groups (ewgs)